Cas no 2019133-89-0 (1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2019133-89-0
• MF: C₇H₁₃ClO₄S₂
• MW: 260.758719205856
• CID: 6165317
• PubChem ID: 165490516
• Update Time: 2025-05-30

1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride
• 1-[2-(ethanesulfonyl)ethyl]cyclopropane-1-sulfonyl chloride
• EN300-1143148
• 2019133-89-0

• Inchi： 1S/C7H13ClO4S2/c1-2-13(9,10)6-5-7(3-4-7)14(8,11)12/h2-6H2,1H3
• InChI Key： SIERUQRLUCSALT-UHFFFAOYSA-N
• SMILES： ClS(C1(CCS(CC)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 259.9943789g/mol
• Monoisotopic Mass: 259.9943789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Additional information on 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride

1-2-(Ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2019133-89-0)

1-2-(Ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride, a compound with the CAS registry number 2019133-89-0, is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a cyclopropane ring with sulfonylethyl groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for bioactive molecules.

The molecular structure of 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride is characterized by a cyclopropane ring substituted with two ethanesulfonyl groups. This configuration imparts the compound with unique electronic and steric properties, which are highly desirable in chemical transformations. The presence of the sulfonylethyl groups not only enhances the compound's reactivity but also contributes to its stability under certain reaction conditions. Researchers have recently explored the use of this compound in the synthesis of novel polymers, where its cyclopropane ring serves as a key structural element for creating highly durable materials.

One of the most intriguing aspects of 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride is its role as an intermediate in the preparation of bioactive molecules. Its ability to undergo various nucleophilic substitutions and cycloaddition reactions has made it a cornerstone in medicinal chemistry. For instance, recent studies have demonstrated its utility in the synthesis of antiviral agents, where the compound's reactivity plays a pivotal role in forming complex molecular architectures. This has led to increased interest in exploring its potential applications in drug discovery programs targeting emerging infectious diseases.

The synthesis of 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding cyclopropane derivative. The introduction of the ethanesulfonyl groups is achieved through carefully controlled sulfonation reactions, which require precise stoichiometric control to ensure high yields and product purity. Recent advancements in catalytic methods have further optimized these reactions, enabling more efficient and environmentally friendly production processes.

In terms of applications, 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride has found significant use in the development of advanced materials, particularly in the field of nanotechnology. Its ability to form stable covalent bonds with various substrates makes it an ideal candidate for surface modification applications. For example, researchers have utilized this compound to create self-healing polymers, which exhibit remarkable resistance to mechanical damage and environmental degradation.

Moreover, the compound's unique electronic properties have led to its exploration in optoelectronic devices. Recent studies have demonstrated that films prepared using this compound exhibit excellent charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings underscore its potential as a key material in next-generation electronic devices.

From an environmental perspective, the production and handling of 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride must adhere to stringent safety protocols to minimize any potential impact on human health and ecosystems. Researchers have emphasized the importance of developing green chemistry approaches for its synthesis and application, ensuring that its benefits can be realized without compromising sustainability goals.

In conclusion, 1-2-(ethanesulfonyl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2019133-89-0) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and reactivity make it an invaluable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping the future of chemistry and technology.